Cas no 66225-40-9 (1-Butanamine, N-ethyl-N-methyl-)

• Product Name: 1-Butanamine, N-ethyl-N-methyl-
• CAS No: 66225-40-9
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 388576
• PubChem ID: 522199
• Update Time: 2025-04-19

1-Butanamine, N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-ethyl-N-methyl-
• N-ethyl-N-methylbutan-1-amine
• E86589
• SY311327
• butyl(ethyl)methylamine
• SCHEMBL149506
• N-Ethyl-N-methyl-1-butanamine
• N-Ethyl-N-methyl-1-butanamine #
• 66225-40-9
• MFCD28360780
• (butyl)(ethyl)(methyl)amin
• DTXSID50334882
• WOLFCKKMHUVEPN-UHFFFAOYSA-N
• N-ethyl-N-methyl-butanamine

• Inchi： 1S/C7H17N/c1-4-6-7-8(3)5-2/h4-7H2,1-3H3
• InChI Key： WOLFCKKMHUVEPN-UHFFFAOYSA-N
• SMILES： N(C)(CC)CCCC

Computed Properties

• Exact Mass: 115.13621
• Monoisotopic Mass: 115.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24